Cas no 1563712-45-7 (4-(2,5-difluorophenyl)but-3-en-2-amine)

• Product Name: 4-(2,5-difluorophenyl)but-3-en-2-amine
• CAS No: 1563712-45-7
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 6442309
• PubChem ID: 21895267
• Update Time: 2025-06-08

4-(2,5-difluorophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-difluorophenyl)but-3-en-2-amine
• 1563712-45-7
• EN300-1848734

• Inchi： 1S/C10H11F2N/c1-7(13)2-3-8-6-9(11)4-5-10(8)12/h2-7H,13H2,1H3/b3-2+
• InChI Key： FMTUWRSDABHELN-NSCUHMNNSA-N
• SMILES： FC1C=CC(=CC=1/C=C/C(C)N)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2,5-difluorophenyl)but-3-en-2-amine

Introduction to 4-(2,5-difluorophenyl)but-3-en-2-amine (CAS No. 1563712-45-7)

4-(2,5-difluorophenyl)but-3-en-2-amine, with the CAS number 1563712-45-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a unique structural arrangement that includes a butenyl chain and a 2,5-difluorophenyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The synthesis of 4-(2,5-difluorophenyl)but-3-en-2-amine typically involves multi-step processes, including the formation of the butenyl chain and the introduction of the 2,5-difluorophenyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, transition-metal-catalyzed cross-coupling reactions have been successfully employed to achieve high yields and purity levels. These improvements have not only reduced the cost of synthesis but also enhanced the accessibility of this compound for broader research applications.

In terms of its physical and chemical properties, 4-(2,5-difluorophenyl)but-3-en-2-amine exhibits notable characteristics such as solubility in common organic solvents, thermal stability, and reactivity towards various functional groups. These properties make it an attractive starting material or intermediate in the synthesis of more complex molecules. Additionally, its ability to form stable salts with acids has been explored for potential use in pharmaceutical formulations.

The biological activity of 4-(2,5-difluorophenyl)but-3-en-2-amine has been a subject of extensive research. Studies have shown that this compound possesses significant pharmacological potential, particularly in the areas of neurology and oncology. For example, it has demonstrated promising activity as an inhibitor of specific enzymes involved in neurotransmitter metabolism and tumor growth. These findings have sparked interest in its potential therapeutic applications and have led to further investigations into its mechanism of action.

In the field of medicinal chemistry, 4-(2,5-difluorophenyl)but-3-en-2-amine has been used as a lead compound for the development of novel drugs. Its structural flexibility allows for the introduction of various substituents to optimize its pharmacological profile. Through structure-activity relationship (SAR) studies, researchers have identified key modifications that enhance its potency and selectivity. These efforts have resulted in the discovery of several derivatives with improved biological activity and reduced side effects.

Clinical trials involving compounds derived from 4-(2,5-difluorophenyl)but-3-en-2-amine are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with several compounds demonstrating favorable pharmacokinetic profiles and tolerability. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

Beyond its direct therapeutic applications, 4-(2,5-difluorophenyl)but-3-en-2-amine has also found utility as a tool compound in academic research. Its unique chemical structure makes it an ideal candidate for probing specific biological pathways and mechanisms. For instance, it has been used to study the role of certain enzymes in disease progression and to identify potential targets for drug discovery.

In conclusion, 4-(2,5-difluorophenyl)but-3-en-2-amine (CAS No. 1563712-45-7) is a versatile compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and biological activity make it an important molecule for further exploration and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.